Cas no 13694-07-0 (4-Morpholin-4-ylmethyl-1h-quinolin-2-One)

• Product Name: 4-Morpholin-4-ylmethyl-1h-quinolin-2-One
• CAS No: 13694-07-0
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• MDL: MFCD02232709
• CID: 119846
• PubChem ID: 864877
• Update Time: 2025-10-29

4-Morpholin-4-ylmethyl-1h-quinolin-2-One Chemical and Physical Properties

Names and Identifiers

• 4-(Morpholinomethyl)quinolin-2(1H)-one
• 2(1H)-Quinolinone,4-(4-morpholinylmethyl)-
• 4-(morpholin-4-ylmethyl)-1H-quinolin-2-one
• 4-MORPHOLIN-4-YLMETHYL-1H-QUINOLIN-2-ONE
• 4-Morpholinomethyl-carbostyril
• Carbostyril,4-(morpholinomethyl)-(8CI)
• CS-0171426
• 13694-07-0
• Oprea1_518182
• 4-(Morpholinomethyl)quinolin-2-ol
• AS-31762
• A921052
• DTXSID60357704
• AKOS015909473
• MFCD02232709
• 4-Morpholin-4-ylmethyl-1h-quinolin-2-One

• MDL： MFCD02232709
• Inchi： 1S/C14H16N2O2/c17-14-9-11(10-16-5-7-18-8-6-16)12-3-1-2-4-13(12)15-14/h1-4,9H,5-8,10H2,(H,15,17)
• InChI Key： GMIRSQVMTMJGJI-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CC1=CC(NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 244.12100
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.207
• Boiling Point: 445.2°C at 760 mmHg
• Flash Point: 223°C
• Refractive Index: 1.585
• PSA: 45.33000
• LogP: 1.29820

4-Morpholin-4-ylmethyl-1h-quinolin-2-One Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 4-Morpholin-4-ylmethyl-1h-quinolin-2-One

Comprehensive Guide to 4-Morpholin-4-ylmethyl-1h-quinolin-2-One (CAS No. 13694-07-0): Properties, Applications, and Market Insights

4-Morpholin-4-ylmethyl-1h-quinolin-2-One (CAS No. 13694-07-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its morpholine and quinolin-2-one structural motifs, exhibits unique chemical properties that make it valuable in various applications. Researchers and industry professionals frequently search for terms like "4-Morpholin-4-ylmethyl-1h-quinolin-2-One synthesis", "CAS 13694-07-0 applications", and "quinolin-2-one derivatives", reflecting its growing relevance in scientific communities.

The molecular structure of 4-Morpholin-4-ylmethyl-1h-quinolin-2-One combines a quinolin-2-one core with a morpholine substituent, enhancing its solubility and reactivity. This structural feature is particularly advantageous in drug design, where morpholine-containing compounds are often used to improve bioavailability. Recent studies highlight its potential as a kinase inhibitor scaffold, a hot topic in cancer research. Searches for "morpholine in drug discovery" and "quinolin-2-one biological activity" have surged, indicating strong interest in its therapeutic applications.

In addition to pharmaceutical uses, 4-Morpholin-4-ylmethyl-1h-quinolin-2-One (CAS No. 13694-07-0) is explored in material science. Its ability to form stable complexes with metals makes it a candidate for catalysis and sensor development. The compound's fluorescence properties are also under investigation, aligning with the rising demand for organic luminescent materials. Industry trends show increased queries for "morpholine derivatives in materials" and "quinolin-2-one fluorescence", underscoring its multidisciplinary appeal.

The synthesis of 4-Morpholin-4-ylmethyl-1h-quinolin-2-One typically involves multistep organic reactions, including condensation and cyclization. Optimizing its yield and purity is a common challenge, as reflected in searches for "CAS 13694-07-0 synthesis protocol" and "quinolin-2-one purification methods". Green chemistry approaches, such as microwave-assisted synthesis, are gaining traction to reduce environmental impact—a key concern for modern researchers.

Market analysts note steady growth in demand for 4-Morpholin-4-ylmethyl-1h-quinolin-2-One, driven by pharmaceutical R&D and specialty chemicals. Suppliers often list it under "high-purity quinolin-2-one derivatives" or "morpholine-based building blocks". Regulatory compliance remains critical, with users frequently searching for "CAS 13694-07-0 safety data" and "morpholinomethyl quinolinone handling guidelines" to ensure safe usage.

Future research directions for 4-Morpholin-4-ylmethyl-1h-quinolin-2-One may explore its neuroprotective effects or antiviral potential, areas currently dominating biomedical literature. As AI-driven drug discovery accelerates, computational studies predicting its molecular interactions are also rising—evidenced by search terms like "quinolin-2-one docking studies" and "morpholine pharmacophore modeling".

In summary, 4-Morpholin-4-ylmethyl-1h-quinolin-2-One (CAS No. 13694-07-0) represents a versatile compound bridging medicinal chemistry and advanced materials. Its dual morpholine-quinolinone architecture continues to inspire innovations, making it a focal point for researchers addressing global health and technology challenges.